Cas no 6802-95-5 (2,2-Diphenylhydantoic Acid)

• Product Name: 2,2-Diphenylhydantoic Acid
• CAS No: 6802-95-5
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 507943
• PubChem ID: 134613
• Update Time: 2025-04-19

2,2-Diphenylhydantoic Acid Chemical and Physical Properties

Names and Identifiers

• phenytoin acid
• Diphenylhydantoic acid
• 2,2-Diphenylhydantoic Acid
• alpha-[(Aminocarbonyl)amino]-alpha-phenylbenzeneacetic acid(Phenytoin Related Compound B - USP)
• Benzeneacetic acid, a-[(aminocarbonyl)amino]-a-phenyl-
• PHENYTOIN IMPURITY E
• α-[(Aminocarbonyl)amino]-α-phenylbenzeneacetic acid
• alpha-[(Aminocarbonyl)amino]-alpha-phenylbenzeneacetic acid
• 6802-95-5
• PHENYTOIN SODIUM IMPURITY E [EP IMPURITY]
• {[Hydroxy(imino)methyl]amino}(diphenyl)acetic acid
• CHEMBL3544523
• (carbamoylamino)(diphenyl)acetic acid
• BENZENEACETIC ACID, .ALPHA.-((AMINOCARBONYL)AMINO)-.ALPHA.-PHENYL-
• 2,2-Diphenyl-2-ureidoacetic acid
• 2-(carbamoylamino)-2,2-diphenylacetic acid
• DTXSID80987446
• (CARBAMOYLAMINO)DIPHENYLACETIC ACID
• SCHEMBL5370244
• Benzeneacetic acid, alpha-((aminocarbonyl)amino)-alpha-phenyl-
• PHENYTOIN IMPURITY E [EP IMPURITY]
• Q27276175
• BRN 2867625
• D6FS42KUT3
• starbld0000348
• UNII-D6FS42KUT3
• A899882
• PHENYTOIN IMPURITY E (EP IMPURITY)
• PHENYTOIN SODIUM IMPURITY E (EP IMPURITY)
• PHENYTOIN RELATED COMPOUND B (50 MG) (AL-PHA-((AMINOCARBONYL)AMINO)-ALPHA-PHENYL BEN-ZENEACETIC ACID)
• UESCARMREGSPTP-UHFFFAOYSA-N

• Inchi： 1S/C15H14N2O3/c16-14(20)17-15(13(18)19,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H,18,19)(H3,16,17,20)
• InChI Key： UESCARMREGSPTP-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(C1C=CC=CC=1)NC(N)=O)=O

Computed Properties

• Exact Mass: 270.10000
• Monoisotopic Mass: 270.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 1.7

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.624
• PSA: 93.41000
• LogP: 2.58780
• Vapor Pressure: Not available

2,2-Diphenylhydantoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)